(2E)-4-{[(tert-butoxy)carbonyl]amino}-4-methylpent-2-enoic acid

• IUPAC Name: (E)-4-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pent-2-enoic acid
• InChI: InChI=1S/C11H19NO4/c1-10(2,3)16-9(15)12-11(4,5)7-6-8(13)14/h6-7H,1-5H3,(H,12,15)(H,13,14)/b7-6+
• InChI Key: SSLNQRXQTDSQHQ-VOTSOKGWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(C)C=CC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)NC(C)(C)/C=C/C(=O)O
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• CAS No.: 181645-94-3

Description

(2E)-4-{[(tert-butoxy)carbonyl]amino}-4-methylpent-2-enoic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.276. The purity is usually 95%.
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Scientific Research Applications

Diastereoselective Synthesis of Unsaturated Amino Acids

A synthesis approach has been developed for δ,γ-unsaturated amino acids. Utilizing (R)-tert-butanesulfinamide, glyoxylic acid, and allylboronic acid pinacol ester, researchers achieved the synthesis of (R)-2-((R)-tert-butanesulfinamido)pent-4-enoic acid with high diastereoselectivity. This method showcases the potential of using tert-butoxycarbonyl amino acids in the diastereoselective synthesis of biologically relevant compounds (Sugiyama, Imai, & Ishii, 2013).

Synthesis of β-Amino Acid Derivatives

Lithium (α-methylbenzyl)allylamide has been used for the asymmetric synthesis of unsaturated β-amino acid derivatives, like (3R)-(E)-3-(N-tert-butoxy-carbonyl)aminohex-4-enoate. This process involves a highly stereoselective conjugate addition, showcasing the compound's role in the stereoselective synthesis of amino acid derivatives (Davies, Fenwick, & Ichihara, 1997).

Stereoselective Synthesis of Fluorinated Amino Acids

Stereoselective alkylation methods have been developed for synthesizing γ-fluorinated α-amino acids. For instance, diastereoselective alkylation was performed in the presence of LDA at low temperatures to produce compounds like (+)-(S)-2-amino-4-fluorobutanoic acid. This highlights the compound's utility in the synthesis of fluorinated amino acids, which are valuable in medicinal chemistry (Laue, Kröger, Wegelius, & Haufe, 2000).

C-Alkylation in Peptide Synthesis

The compound has been used in the C-alkylation of peptides containing aminomalonate and (amino)(cyano)acetate residues. This process involves the alkylation of peptides with acidic backbone-bound CH groups under mildly basic conditions, demonstrating its potential in peptide synthesis and modification (Matt & Seebach, 1998).

Synthesis of Lipophilic Amino Acids

N-Boc-protected amino acids substituted with a mesityl group have been synthesized, showcasing the compound's role in the synthesis of lipophilic amino acids. This process involves asymmetric epoxidation or aminohydroxylation as the source of chirality. The synthesis pathway underscores the compound's versatility in the creation of structurally complex and lipophilic amino acids (Medina et al., 2000).